Cas no 1355070-32-4 (2-Cyclopropyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Cyclopropyl-3-(trifluoromethyl)pyridine
• CAS No: 1355070-32-4
• MF: C₉H₈F₃N
• MW: 187.161732673645
• MDL: MFCD22690140
• CID: 4827509
• Update Time: 2025-06-08

2-Cyclopropyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPYL-3-(TRIFLUOROMETHYL)PYRIDINE
• SY264179
• 2-Cyclopropyl-3-(trifluoromethyl)pyridine

• MDL： MFCD22690140
• Inchi： 1S/C9H8F3N/c10-9(11,12)7-2-1-5-13-8(7)6-3-4-6/h1-2,5-6H,3-4H2
• InChI Key： QVRMEHSGXZJHIK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Cyclopropyl-3-(trifluoromethyl)pyridine

Introduction to 2-Cyclopropyl-3-(trifluoromethyl)pyridine (CAS No. 1355070-32-4) in Modern Chemical Research

2-Cyclopropyl-3-(trifluoromethyl)pyridine, identified by the CAS number 1355070-32-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a common motif in many bioactive molecules. The presence of both a cyclopropyl group and a trifluoromethyl substituent introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The cyclopropyl moiety, a three-membered cyclic alkyl group, contributes to the rigidity of the molecular structure, influencing both its metabolic stability and binding affinity to biological targets. On the other hand, the trifluoromethyl group, known for its electron-withdrawing inductive effect and strong lipophilicity, enhances the compound's interaction with biological receptors. These structural features have been leveraged in the design of novel compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In recent years, 2-cyclopropyl-3-(trifluoromethyl)pyridine has been explored as a key intermediate in synthesizing small-molecule inhibitors. Its pyridine core is particularly amenable to functionalization, allowing chemists to append diverse pharmacophores while retaining its inherent bioactivity. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the trifluoromethyl group plays a crucial role in modulating enzyme activity by enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have utilized 2-cyclopropyl-3-(trifluoromethyl)pyridine as a building block for creating molecules with improved pharmacokinetic profiles. The cyclopropyl group can contribute to metabolic stability by resisting oxidative degradation, while the trifluoromethyl substituent can enhance oral bioavailability by increasing lipophilicity. These properties are particularly valuable in drug development pipelines where optimizing pharmacokinetic parameters is critical for clinical success.

The agrochemical sector has also shown interest in 2-cyclopropyl-3-(trifluoromethyl)pyridine due to its structural similarity to known herbicides and fungicides. Its ability to interact with biological targets in plants makes it a promising candidate for developing next-generation crop protection agents. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit potent activity against resistant plant pathogens while maintaining environmental safety.

Advances in synthetic methodologies have further expanded the applications of 2-cyclopropyl-3-(trifluoromethyl)pyridine. Modern catalytic processes allow for efficient construction of complex derivatives, enabling rapid exploration of chemical space. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups into the pyridine core without compromising its integrity. This flexibility has facilitated the discovery of novel analogs with enhanced biological activity.

The role of computational modeling in understanding the behavior of 2-cyclopropyl-3-(trifluoromethyl)pyridine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These studies have revealed that the trifluoromethyl group significantly influences binding affinity by modulating hydrogen bonding networks and hydrophobic interactions. Such detailed understanding is essential for designing molecules with optimized therapeutic efficacy.

In conclusion, 2-cyclopropyl-3-(trifluoromethyl)pyridine (CAS No. 1355070-32-4) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing innovative drugs and crop protection agents. As research continues to uncover new synthetic strategies and biological insights, this molecule is poised to remain a cornerstone of modern chemical research.